Cas no 2091187-22-1 (2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid)

• Product Name: 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid
• CAS No: 2091187-22-1
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 5998397
• PubChem ID: 90079926
• Update Time: 2025-10-28

2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid
• 2-(3-methylbenzofuran-2-yl)-2-oxoacetic acid
• EN300-1797354
• SCHEMBL15619119
• 2091187-22-1
• INUSRUPRQHVXRP-UHFFFAOYSA-N

• Inchi： 1S/C11H8O4/c1-6-7-4-2-3-5-8(7)15-10(6)9(12)11(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： INUSRUPRQHVXRP-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=O)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid

Introduction to 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid (CAS No. 2091187-22-1)

2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid (CAS No. 2091187-22-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran scaffold and carboxylic acid functionality, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid is composed of a benzofuran ring system fused with a methyl group at the 3-position and a carboxylic acid moiety attached to the 2-position. The presence of the benzofuran scaffold imparts significant stability and aromaticity to the molecule, while the carboxylic acid group contributes to its reactivity and solubility in polar solvents. The compound has a molecular formula of C₁₃H₁₀O₄ and a molecular weight of approximately 234.21 g/mol.

The physical properties of 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid include its appearance as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 3-methylbenzofuran with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. The resulting chloroacetate intermediate is then hydrolyzed to yield the desired carboxylic acid product.

An alternative synthetic route involves the condensation of 3-methylbenzofuran with glyoxylic acid or its hydrate under acidic conditions. This method is often preferred due to its simplicity and higher yield. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods using catalysts such as palladium or copper complexes.

Biological Activities

2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable properties of this compound is its anti-inflammatory activity. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid has demonstrated potent antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress-induced damage. These antioxidant effects are attributed to the presence of the benzofuran ring, which can stabilize radical intermediates through resonance delocalization.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid are currently being explored in various preclinical studies. One area of interest is its use as an anti-inflammatory agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that it can reduce inflammation and improve disease symptoms in animal models.

In recent years, there has been growing interest in the use of benzofuran derivatives for cancer therapy. Research has indicated that compounds with similar structures can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. While more studies are needed to fully understand the mechanisms underlying these effects, preliminary results suggest that 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid may have potential as an anticancer agent.

Safety and Toxicology

The safety profile of 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its long-term safety in humans.

In conclusion, 2-(3-methyl-1-benzofuran-2-yl)-2-oxoacetic acid (CAS No. 2091187-22-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.